Cas no 2580185-63-1 (Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate)

• Product Name: Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate
• CAS No: 2580185-63-1
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6613012
• PubChem ID: 165889046
• Update Time: 2025-05-21

Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate
• 2580185-63-1
• EN300-27733247
• Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate

• Inchi： 1S/C9H12N2O3/c1-2-13-9(12)7-5-14-11-8(7)6-3-10-4-6/h5-6,10H,2-4H2,1H3
• InChI Key： ZBCDSQKWJGWXLG-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)C(C2CNC2)=N1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate

Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate (CAS No. 2580185-63-1): A Comprehensive Overview

Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate, identified by its CAS number 2580185-63-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound belongs to the oxazole and azetidine families, which are well-known for their diverse biological activities and roles in synthetic chemistry.

The structural framework of Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate consists of an oxazole ring fused with an azetidine moiety, connected through a carboxylate ester group. This configuration imparts a high degree of molecular complexity, making it a promising candidate for further investigation in various pharmacological contexts. The presence of both oxygen and nitrogen atoms in the molecule suggests potential interactions with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate has been studied for its possible role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. The oxazole ring is particularly noteworthy for its ability to engage in hydrogen bonding interactions, which can be crucial for binding affinity and specificity in drug design.

One of the most compelling aspects of Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate is its versatility in synthetic chemistry. The compound serves as a valuable intermediate in the synthesis of more complex molecules, enabling researchers to explore new pharmacophores and drug candidates. Its structural features make it amenable to modifications that can fine-tune its biological activity, offering a platform for structure-based drug design.

Recent studies have highlighted the importance of heterocyclic compounds in the development of next-generation therapeutics. Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate has been investigated for its potential as an anti-inflammatory agent, with preliminary findings suggesting that it may interact with key inflammatory pathways. The azetidine ring, in particular, has been shown to exhibit properties that could be beneficial in reducing oxidative stress and modulating immune responses.

The compound's carboxylate ester group also opens up possibilities for further functionalization. This moiety can be hydrolyzed to form a carboxylic acid or converted into other functional groups, such as amides or alcohols, depending on the desired pharmacological outcome. Such flexibility makes Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate a versatile building block for medicinal chemists.

Advances in computational chemistry have further enhanced the understanding of Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate's interactions with biological targets. Molecular docking studies have been employed to predict how this compound might bind to specific proteins and enzymes involved in disease processes. These simulations have provided valuable insights into its potential mechanisms of action and have guided the design of more effective derivatives.

The synthesis of Ethyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the oxazole and azetidine rings, followed by esterification to introduce the carboxylate group. These processes highlight the compound's complexity and the skill required to produce it in high purity.

In conclusion, Ethyl 3-(azetidin-3-yli)-1,2-o xazole -4 -car box ylate (CAS No. 2580185 -63 -1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As our understanding of heterocyclic compounds continues to grow, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutics.